Cas no 143571-91-9 (7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde)

• Product Name: 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• CAS No: 143571-91-9
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1074258
• PubChem ID: 15179612
• Update Time: 2025-06-08

7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde
• 7-Methoxy-2-oxo-1,2-dihydro-3-quinolinecarbaldehyde
• AKOS002669578
• 143571-91-9
• SB72046
• 2-Hydroxy-7-methoxyquinoline-4-carbaldehyde
• 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

• Inchi： 1S/C11H9NO3/c1-15-8-2-3-9-7(6-13)4-11(14)12-10(9)5-8/h2-6H,1H3,(H,12,14)
• InChI Key： XSLWXOOKKCKCSK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=O)=CC(NC=2C=1)=O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.348
• Refractive Index: 1.647

7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Introduction to 7-Methoxy-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde (CAS No. 143571-91-9)

7-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS No. 143571-91-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as a lead compound for drug development and as a key intermediate in the synthesis of bioactive molecules.

The molecular structure of 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde consists of a quinoline ring system with a methoxy group at the 7-position and a carbonyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammatory responses.

In the context of cancer research, 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde has shown promise as a potential anticancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of cellular signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its therapeutic applications, 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde is also a valuable intermediate in organic synthesis. Its reactivity and functional group diversity make it an ideal starting material for the synthesis of more complex molecules with diverse biological activities. For example, it can be used to synthesize quinoline-based derivatives with enhanced pharmacological properties through various chemical transformations.

The synthetic accessibility of 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde has been extensively studied. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the condensation of 7-methoxyquinolinone with an appropriate aldehyde or ketone under mild conditions. This approach not only simplifies the synthetic process but also improves yield and purity.

In addition to its synthetic utility, 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde has been investigated for its potential as a fluorescent probe. The quinoline ring system confers strong fluorescence properties to the molecule, making it suitable for use in bioimaging applications. Research has shown that it can be used to monitor cellular processes in real-time, providing valuable insights into cellular dynamics and function.

The safety profile of 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde is another important aspect that has been evaluated in recent studies. Toxicity assays have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetic and pharmacodynamic properties.

In conclusion, 7-methoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS No. 143571-91-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.